Cas no 127201-39-2 (3-(1-piperazinyl)-Benzamide)

3-(1-piperazinyl)-Benzamide structure
3-(1-piperazinyl)-Benzamide structure
Product name:3-(1-piperazinyl)-Benzamide
CAS No:127201-39-2
MF:C11H15N3O
MW:205.2563
MDL:MFCD18324185
CID:1027101
PubChem ID:15542637

3-(1-piperazinyl)-Benzamide Chemical and Physical Properties

Names and Identifiers

    • 3-(1-piperazinyl)-Benzamide
    • 3-(Piperazin-1-yl)benzamide
    • BenzaMide, 3-(1-piperazinyl)-
    • O10891
    • SCHEMBL3868910
    • NOJPHWCXWAYZFS-UHFFFAOYSA-N
    • CS-0444106
    • 3-(1-Piperazinyl)benzamide
    • 127201-39-2
    • AKOS005266585
    • AMY27353
    • MFCD18324185
    • DA-13028
    • 1-(3-Carbamoylphenyl)piperazine
    • DTXSID70573892
    • 3-piperazin-1-ylbenzamide
    • AS-50098
    • MDL: MFCD18324185
    • Inchi: InChI=1S/C11H15N3O/c12-11(15)9-2-1-3-10(8-9)14-6-4-13-5-7-14/h1-3,8,13H,4-7H2,(H2,12,15)
    • InChI Key: NOJPHWCXWAYZFS-UHFFFAOYSA-N
    • SMILES: NC(C1=CC(N2CCNCC2)=CC=C1)=O

Computed Properties

  • Exact Mass: 205.12165
  • Monoisotopic Mass: 205.121512110g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 226
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0
  • Topological Polar Surface Area: 58.4Ų

Experimental Properties

  • PSA: 58.36

3-(1-piperazinyl)-Benzamide Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM363496-1g
3-(Piperazin-1-yl)benzamide
127201-39-2 95%+
1g
$730 2022-09-03
abcr
AB484955-250mg
3-(Piperazin-1-yl)benzamide; .
127201-39-2
250mg
€559.40 2024-08-02
abcr
AB484955-1g
3-(Piperazin-1-yl)benzamide; .
127201-39-2
1g
€1313.20 2024-08-02
Ambeed
A641014-1g
3-(Piperazin-1-yl)benzamide
127201-39-2 97%
1g
$737.0 2024-04-25
1PlusChem
1P000X88-250mg
3-(Piperazin-1-yl)benzamide
127201-39-2 95%
250mg
$390.00 2024-07-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1514773-1g
3-(Piperazin-1-yl)benzamide
127201-39-2 98%
1g
¥5899.00 2024-08-09
abcr
AB484955-250 mg
3-(Piperazin-1-yl)benzamide
127201-39-2
250MG
€559.40 2023-04-20
1PlusChem
1P000X88-100mg
3-(Piperazin-1-yl)benzamide
127201-39-2 95%
100mg
$213.00 2024-07-09
A2B Chem LLC
AA42264-250mg
3-(Piperazin-1-yl)benzamide
127201-39-2 95%
250mg
$344.00 2024-04-20
A2B Chem LLC
AA42264-100mg
3-(Piperazin-1-yl)benzamide
127201-39-2 95%
100mg
$185.00 2024-04-20

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Amadis Chemical Company Limited
(CAS:127201-39-2)3-(1-piperazinyl)-Benzamide
A889279
Purity:99%
Quantity:1g
Price ($):663.0